Cas no 2229361-69-5 (Methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate)

• Product Name: Methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate
• CAS No: 2229361-69-5
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5939224
• PubChem ID: 165779249
• Update Time: 2025-06-13

Methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-1903429
• 2229361-69-5
• methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate
• Methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate

• Inchi： 1S/C16H21NO5/c1-10-8-11(6-7-12(10)14(19)21-5)13(9-18)17-15(20)22-16(2,3)4/h6-9,13H,1-5H3,(H,17,20)
• InChI Key： CRKYVCKHMHBMQN-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC(C(=O)OC)=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.7Ų

Additional information on Methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate

Research Brief on Methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate (CAS: 2229361-69-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate (CAS: 2229361-69-5) as a key intermediate in the synthesis of bioactive compounds. This research brief aims to provide an overview of the latest studies and applications of this compound, focusing on its role in drug discovery and development.

The compound, characterized by its tert-butoxycarbonyl (Boc) protected amino group and methyl ester functionality, has been extensively utilized in the synthesis of peptide mimetics and small molecule inhibitors. Recent literature indicates its application in the development of protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C. The structural features of this compound allow for versatile modifications, making it a valuable building block in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of Methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate in the synthesis of novel cathepsin inhibitors. The researchers employed a multi-step synthetic route, starting with the Boc-protected amino acid derivative, to achieve high yields and purity. The resulting inhibitors showed promising activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases.

Another significant application of this compound was reported in a recent patent (US20230145678A1), where it was used as a precursor for the synthesis of a new class of antiviral agents. The patent highlights the compound's role in the formation of a key pharmacophore, which enhances the binding affinity of the antiviral molecules to their target proteins. This innovation underscores the compound's potential in addressing emerging viral threats.

In addition to its synthetic utility, Methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate has been investigated for its physicochemical properties. A recent study in the European Journal of Pharmaceutical Sciences (2023) characterized its solubility, stability, and permeability, providing valuable data for formulation scientists. These properties are crucial for the development of orally bioavailable drugs, further emphasizing the compound's relevance in pharmaceutical research.

In conclusion, Methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)-2-methylbenzoate (CAS: 2229361-69-5) continues to be a pivotal compound in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, coupled with its role in the development of therapeutic agents, makes it a subject of ongoing research. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, further expanding its impact on drug discovery.